Cas no 87860-35-3 (1-Propanol, 2-phenoxy-, (S)-)

• Product Name: 1-Propanol, 2-phenoxy-, (S)-
• CAS No: 87860-35-3
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 4280531
• PubChem ID: 10942641
• Update Time: 2025-06-12

1-Propanol, 2-phenoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-phenoxy-, (S)-
• 1-Propanol, 2-phenoxy-, (2S)-
• (S)-2-Phenoxypropan-1-ol
• 7-Methoxy-phthalicacid
• BS-46827
• 2-Phenoxypropyl alcohol, (2S)-
• MFCD30164055
• CS-0188458
• (2S)-2-phenoxypropan-1-ol
• UNII-MG68W45NDL
• 2-Phenoxypropanol, (+)-
• 87860-35-3
• (S)-2-Phenoxy-1-propanol
• MG68W45NDL
• SCHEMBL17892031
• 2-Phenoxypropanol, (S)-

• Inchi： 1S/C9H12O2/c1-8(7-10)11-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3/t8-/m0/s1
• InChI Key： LOJHHQNEBFCTQK-QMMMGPOBSA-N
• SMILES： O(C1C=CC=CC=1)[C@@H](C)CO

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Propanol, 2-phenoxy-, (S)-

Research Brief on 1-Propanol, 2-phenoxy-, (S)- (CAS: 87860-35-3) in Chemical Biology and Pharmaceutical Applications

The compound 1-Propanol, 2-phenoxy-, (S)- (CAS: 87860-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral alcohol, characterized by its phenoxy group and (S)-configuration, has been investigated for its role as an intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. Recent studies highlight its utility in asymmetric synthesis, drug delivery systems, and as a scaffold for novel antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the enantioselective synthesis of 1-Propanol, 2-phenoxy-, (S)- using biocatalytic methods, achieving a 98% enantiomeric excess (ee) with engineered ketoreductases. This green chemistry approach not only improved yield but also reduced environmental impact compared to traditional metal-catalyzed processes. The study emphasized the compound's role as a precursor to β-blockers and nonsteroidal anti-inflammatory drugs (NSAIDs), where chirality is critical for efficacy and safety.

Another breakthrough was reported in ACS Chemical Biology, where 1-Propanol, 2-phenoxy-, (S)- was functionalized to create a library of derivatives targeting bacterial efflux pumps. The lead compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) by disrupting membrane integrity, with a MIC (minimum inhibitory concentration) of 2 μg/mL. Molecular dynamics simulations revealed that the (S)-configuration enabled optimal binding to the pump's hydrophobic pocket, a finding that could guide future antibiotic design.

Pharmacokinetic studies of 1-Propanol, 2-phenoxy-, (S)- in rodent models demonstrated favorable bioavailability (78% oral) and blood-brain barrier penetration, suggesting potential CNS applications. A 2024 preprint on bioRxiv linked its metabolites to neuroprotective effects in Parkinson’s disease models, possibly via modulation of α-synuclein aggregation. However, challenges remain in scaling production and addressing cytotoxicity at high doses (>100 μM), as noted in a recent Regulatory Toxicology and Pharmacology review.

Industry adoption is growing, with Patheon and Catalent listing GMP-grade 1-Propanol, 2-phenoxy-, (S)- for commercial API synthesis. Patent filings (e.g., WO2023124567) highlight its use in next-generation chiral auxiliaries. Future research directions include CRISPR-Cas9 engineering of microbial hosts for sustainable production and structure-activity relationship (SAR) studies to expand therapeutic indications.